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A comprehensive guide for researchers and environmental scientists on the physicochemical

properties, environmental fate, and ecotoxicity of two prevalent triazine herbicides.

Simazine and terbuthylazine are two widely used herbicides belonging to the triazine class,

employed for the control of broadleaf and grassy weeds in a variety of agricultural and non-

agricultural settings. While effective in their intended purpose, their application raises significant

environmental concerns due to their potential for off-target effects. This guide provides a

detailed, data-driven comparison of the environmental impact of simazine and terbuthylazine,

focusing on their chemical properties, behavior in the environment, and toxicity to non-target

organisms.

Physicochemical Properties: A Foundation for
Environmental Behavior
The environmental fate and transport of a pesticide are fundamentally governed by its

physicochemical properties. The table below summarizes key properties for simazine and

terbuthylazine, providing a basis for understanding their differing environmental behaviors.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1681756?utm_src=pdf-interest
https://www.benchchem.com/product/b1681756?utm_src=pdf-body
https://www.benchchem.com/product/b1681756?utm_src=pdf-body
https://www.benchchem.com/product/b1681756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Simazine Terbuthylazine References

Molecular Formula C₇H₁₂ClN₅ C₉H₁₆ClN₅ [1][2]

Molar Mass ( g/mol ) 201.66 229.71 [1][2]

Water Solubility (mg/L

at 20-25°C)
5 - 6.2 5 - 9 [2][3][4]

Vapor Pressure (mPa

at 20°C)
0.00081 ~0.0009 (at 25°C) [1][2]

Log Kₒw (Octanol-

Water Partition

Coefficient)

1.96 - 2.18 3.40 [2][4]

Kₒc (Soil Organic

Carbon-Water

Partitioning

Coefficient) (mL/g)

103 - 163 310 - 737

Henry's Law Constant

(Pa m³/mol at 20-

25°C)

2.4 x 10⁻⁸ 2.3 x 10⁻⁸ [2]

Environmental Fate and Transport: Persistence and
Mobility
The persistence and mobility of herbicides in the environment are critical factors determining

their potential for long-term contamination and off-target impacts.

Persistence: Both simazine and terbuthylazine can be persistent in the environment. The half-

life (DT₅₀), the time it takes for 50% of the initial amount of a substance to degrade, is a key

indicator of persistence. In soil, the half-life of simazine is reported to be between 30 and 139

days under field conditions.[5] Terbuthylazine is generally considered to be more persistent

than simazine, with studies showing a slower dissipation rate in soil.[4] In aquatic

environments, the half-life of simazine can be around 30 days in ponds, influenced by factors

like algae presence.[3]
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Degradation: The primary mechanism of degradation for both herbicides in soil is microbial

metabolism.[3] Hydrolysis can also contribute to the degradation of simazine, particularly in

lower pH soils.[3] Both herbicides can undergo dealkylation, a process where the alkyl side

chains are removed from the triazine ring.

Mobility and Leaching: The soil sorption coefficient (Kₒc) indicates the tendency of a chemical

to bind to soil particles. Simazine, with a lower Kₒc, is generally more mobile in soil and has a

higher potential to leach into groundwater compared to terbuthylazine. Terbuthylazine's higher

Kₒc value suggests a stronger adsorption to soil organic matter, reducing its mobility.
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Caption: Standardized experimental workflows for herbicide evaluation.

Conclusion
This comparative guide highlights the distinct environmental profiles of simazine and

terbuthylazine. While both are effective herbicides, their potential for environmental

contamination and harm to non-target organisms differs significantly. Terbuthylazine's higher

persistence and greater toxicity to fish and algae suggest it may pose a greater risk in aquatic

ecosystems. Conversely, simazine's higher mobility presents a greater potential for

groundwater contamination. Researchers and environmental managers should consider these

differences when assessing the risks associated with the use of these herbicides and when
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developing strategies to mitigate their environmental impact. The use of standardized testing

protocols is crucial for generating comparable data to support informed decision-making.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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